Cas no 2111467-01-5 (methyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate)

• Product name: methyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate
• CAS No: 2111467-01-5
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6213428
• PubChem ID: 165756013

methyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate
• 2111467-01-5
• EN300-1808298

• Inchi： 1S/C9H14N2O3/c1-6-7(5-10-11(6)2)8(12)4-9(13)14-3/h5,8,12H,4H2,1-3H3
• InChI Key： MMOFLBZPEWIUQO-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C=NN(C)C=1C

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate

Exploring Methyl 3-(1,5-Dimethyl-1H-Pyrazol-4-yl)-3-Hydroxypropanoate (CAS No. 2111467-01-5): Properties, Applications, and Innovations

In the ever-evolving landscape of chemical research and industrial applications, methyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate (CAS No. 2111467-01-5) has emerged as a compound of significant interest. This ester derivative, characterized by its unique pyrazole backbone and hydroxypropanoate moiety, offers a versatile platform for synthetic and pharmaceutical applications. Its molecular structure, combining a 1,5-dimethyl-1H-pyrazol-4-yl group with a 3-hydroxypropanoate ester, enables interactions with biological targets and materials, making it a focal point for researchers exploring drug discovery, agrochemicals, and functional materials.

The compound's CAS No. 2111467-01-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Recent trends highlight growing interest in sustainable synthesis methods and green chemistry approaches for such intermediates, aligning with global demands for eco-friendly production. Researchers are particularly intrigued by its potential as a building block for biodegradable polymers or bioactive molecules, addressing queries like "How is methyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate synthesized?" or "What are its industrial applications?" These questions underscore the need for detailed technical insights.

From a structural perspective, the hydroxypropanoate segment introduces polarity and hydrogen-bonding capacity, while the pyrazole ring contributes aromatic stability and metal-coordination sites. This duality makes the compound valuable in designing catalysts or ligands for asymmetric synthesis—a hot topic in organic chemistry forums. Moreover, its ester group (methyl propanoate) facilitates derivatization, enabling modular modifications for tailored properties. Such features resonate with searches like "pyrazole derivatives in drug design" or "ester hydrolysis kinetics," reflecting user curiosity about functional group reactivity.

In pharmaceutical contexts, the 1,5-dimethyl-1H-pyrazol-4-yl motif is associated with anti-inflammatory and antimicrobial activities, sparking investigations into the compound's bioactivity. Computational studies (in silico screening) often cite similar structures for target binding potential, linking to trending topics like "AI-driven drug discovery." Meanwhile, material scientists explore its role in supramolecular assemblies or coordination polymers, answering queries such as "Can CAS 2111467-01-5 form metal-organic frameworks (MOFs)?"

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To conclude, methyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate (CAS No. 2111467-01-5) embodies the intersection of multidisciplinary research and industrial demand. Its adaptability across pharmaceuticals, materials, and green chemistry ensures sustained relevance, while its structural nuances continue to inspire academic and commercial exploration. As search trends evolve, this compound remains a testament to the synergy between molecular design and application-driven science.